6-chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde

• IUPAC Name: 6-chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
• InChI: InChI=1S/C8H5ClN2O/c9-8-1-7-6(3-11-8)5(4-12)2-10-7/h1-4,10H
• InChI Key: MMBBXYKIDWFQOP-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CN=C1Cl)C(=CN2)C=O
• Molecular Formula: C8H5ClN2O
• DSSTOX Substance ID: DTXSID50646770
• Molecular Weight: 180.59 g/mol
• CAS RN: 1000341-64-9

Description

“6-chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde” is a chemical compound with the CAS Number: 1000341-64-9. It has a molecular weight of 180.59 and its IUPAC name is this compound. The compound is typically stored under an inert atmosphere at temperatures between 2-8°C.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, there are studies on the synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons. This could potentially be applied to the synthesis of “this compound”.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H5ClN2O/c9-8-1-7-6(3-11-8)5(4-12)2-10-7/h1-4,10H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“this compound” has a predicted boiling point of 418.0±40.0 °C. It has a density of 1.521 and a predicted pKa of 12.80±0.40. The compound is a solid at room temperature.

Scientific Research Applications

Synthesis Methods

6-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde has been explored in various synthesis methods. For instance, a one-step synthesis method for 6-chloropyridine-3-carbaldehyde is presented, which involves the oxidation of 2-chloro-5-(chloromethyl)pyridine yielding a high-purity product at high yield (Yuan-bin, 2007). Another study demonstrates the use of 1-aryl-2-chloro-5-methoxy-1H-3-pyrrolecarbaldehyde as synthons for the synthesis of pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine derivatives (El-Nabi, 2004).

Derivative Synthesis

This compound has been used in the preparation of various derivatives. A study shows the preparation of 6-chloropyrazolo[3,4-b]pyridine-5-carbaldehydes using the Vilsmeier–Haack reaction and their use in synthesizing heterocyclic chalcones and dipyrazolopyridines (Quiroga et al., 2010). Another research explores the hydrogen-bonded assembly in six closely related pyrazolo[3,4-b]pyridine derivatives (Quiroga et al., 2012).

Use in Organic Chemistry

The compound is used in various organic chemistry applications. For instance, Sonogashira-Type reactions with 5-Chloro-1-phenyl-1H-pyrazole-4-carbaldehydes lead to Pyrazolo[4,3-c]pyridines (Vilkauskaitė et al., 2011). Efficient synthesis of 4-O- and C-substituted-7-azaindoles using 6-chloro-4-nitro- and 4,6-dichloro-1H-pyrrolo[2,3-b]pyridine as building blocks is also reported (Figueroa‐Pérez et al., 2006).

Complex Molecular Structures

Studies also involve the synthesis of complex molecular structures using this compound. For example, synthesis of trifluoromethyl-substituted pyrazolo[4,3-c]pyridines and their oxides are explored (Palka et al., 2014). Novel compounds of 4,6-diaryl-2-oxo(imino)-1,2-dihydro-pyridine-3-carbonitriles have also been synthesized (Khalifa et al., 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed (H302). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338).

Future Directions

Given the structural similarity of “6-chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde” to compounds with known biological activity, it could be a potential candidate for further study in medicinal chemistry. For instance, its potential inhibitory activity against FGFR signaling pathway could be explored for therapeutic applications in cancer treatment.